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Compound of Interest

Compound Name: 3-(Phenyldiazenyl)aniline
CAS No.: 2835-59-8
Cat. No.: B13684321
Get Quote
. J

Executive Summary

3-(Phenyldiazenyl)aniline is an asymmetric azo compound featuring an amino group at the
meta position relative to the azo linkage. Unlike its para-isomer (4-aminoazobenzene), which is
a potent carcinogen and industrial dye, the meta-isomer exhibits distinct electronic decoupling
and reduced mutagenicity. This molecule serves as a critical model in photoswitching kinetics
(due to its robust E/Z isomerization) and as a negative control in genotoxicity assays, validating
the structural requirements for azo-dye carcinogenesis.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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Data

CAS Registry Number

2835-59-8

IUPAC Name 3-(Phenyldiazenyl)aniline
3-Aminoazobenzene,
Synonyms -Aminoazobenzene,

-Phenylazoaniline

C
Molecular Formula H
N
Molecular Weight 197.24 g/mol

SMILES

Nclcccc(N=Nc2cccec2)cl

InChl Key

QPQKUYVSIWQSDY-UHFFFAQOYSA-N

hvsicochemical [21[71[9]

Parameter

Value

Notes

Physical State

Orange Prisms/Crystals

Distinct from the yellow

needles of the para-isomer.

Significantly lower than 4-

Melting Point 57.0°C aminoazobenzene (123-126

°C).
B Soluble in ethanol, ether, _
Solubility Poorly soluble in water.
benzene.[1]
) ) Weakly basic; protonation

pKa (Conjugate Acid) ~2.8 ]
occurs at the azo nitrogen.

UV-Vis transition. Blue-shifted vs.

318 nm (EtOH)

para-isomer (385 nm).
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Spectroscopic Characterization
UV-Vis Absorption & Electronic Structure

The position of the amino group critically alters the conjugation pathway.

e Transition (318 nm): In 3-aminoazobenzene, the meta-amino group is electronically
decoupled from the azo system compared to the para-isomer. This results in a hypsochromic
(blue) shift, making the spectrum resemble unsubstituted azobenzene (

~320 nm).
e Transition (~440 nm): A weak, forbidden band responsible for the orange color.

o Photoisomerization: Irradiation at

triggers rapid trans (
)
cis (

) isomerization.

NMR Signature ( H NMR, 300 MHz, CDCI)

e 3.8 ppm (Broad s, 2H): -NH
protons.

e 6.8-7.9 ppm (m, 9H): Aromatic protons. The meta-substitution pattern creates a complex
multiplet structure distinct from the AA'BB' system of the para-isomer.

Synthetic Methodology

Direct coupling of benzenediazonium chloride with aniline yields almost exclusively the para-
isomer. Therefore, the synthesis of the meta-isomer requires a selective reduction strategy
starting from 3-nitroazobenzene.

Reaction Scheme

The synthesis proceeds via the Mills Reaction (condensation) followed by the Zinin Reduction.
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Glacial AcOH
Nitrosobenzene Condensation Na2S / EtOH

Intermediate: Selective Reduction - Product:

/ 3-Nitroazobenzene 3-Aminoazobenzene

3-Nitroaniline

Click to download full resolution via product page

Figure 1: Synthetic pathway for 3-aminoazobenzene avoiding para-isomer contamination.

Detailed Protocol
Step 1: Synthesis of 3-Nitroazobenzene

+ Reagents: Dissolve nitrosobenzene (10 mmol) and 3-nitroaniline (10 mmol) in glacial acetic
acid (20 mL).

o Condensation: Stir the mixture at room temperature for 12—24 hours. The solution will darken
as the azo linkage forms.

o Workup: Pour the reaction mixture into ice-cold water (100 mL). The crude 3-
nitroazobenzene precipitates as a yellow-orange solid.

 Purification: Filter and recrystallize from ethanol. (Yield: ~60-70%).

Step 2: Selective Reduction (Zinin Reduction)

Note: Standard catalytic hydrogenation (H

/Pd-C) may cleave the azo bond to form diamines. Sulfide reduction is preferred for
chemoselectivity.

e Preparation: Dissolve 3-nitroazobenzene (5 mmol) in boiling ethanol (30 mL).
¢ Reduction: Add a solution of sodium sulfide nonahydrate (Na
S-9H

O, 15 mmol) in water (5 mL) dropwise to the refluxing solution.
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o Reflux: Continue refluxing for 1-2 hours. Monitor by TLC (disappearance of nitro compound).

« [solation: Cool the mixture and remove ethanol under reduced pressure. Extract the residue
with diethyl ether.

 Purification: Wash the ether layer with water, dry over MgSO

, and evaporate. Recrystallize the residue from benzene/petroleum ether to obtain 3-
aminoazobenzene as orange prisms (MP 57 °C).

Biological & Toxicological Profile
Mutagenicity: The "Para-Quinoid" Hypothesis
3-Aminoazobenzene is widely cited in toxicology as a negative control for azo dye
carcinogenicity.

e Mechanism of Action (Para): 4-Aminoazobenzene is oxidized by cytochrome P450 to an

-hydroxy intermediate, which esterifies and decomposes into a highly electrophilic nitrenium
ion. This ion is resonance-stabilized by a quinoid structure involving the azo linkage, allowing
it to form DNA adducts (specifically at C8-guanine).

e Mechanism of Inactivity (Meta): In 3-aminoazobenzene, the meta position prevents the
resonance delocalization required to stabilize the nitrenium ion intermediate. A quinoid
structure cannot form across the meta position. Consequently, 3-aminoazobenzene is
generally non-mutagenic in Salmonella typhimurium strains (TA98, TA100) where the para-
isomer is positive.

Metabolic Pathway

In vivo, the azo bond is subject to cleavage by azoreductases (hepatic or intestinal flora):

Both metabolites are excreted, but 1,3-phenylenediamine is significantly less carcinogenic than
the split products of "Butter Yellow" (N,N-dimethyl-4-aminoazobenzene).

Applications in Photoswitching

The molecule is a robust photoswitch, utilized when the strong conjugation of para-
aminoazobenzenes is undesirable (e.g., to avoid fluorescence quenching or spectral overlap).
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Figure 2: Reversible photoisomerization cycle of 3-aminoazobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-(Phenyldiazenyl)aniline: Technical Profile & Synthetic
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13684321/docs#3-phenyldiazenyl-aniline-technical-
profile-synthetic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b13684321/docs#3-phenyldiazenyl-aniline-technical-profile-synthetic-guide
https://www.benchchem.com/product/b13684321/docs#3-phenyldiazenyl-aniline-technical-profile-synthetic-guide
https://www.benchchem.com/product/b13684321/docs#3-phenyldiazenyl-aniline-technical-profile-synthetic-guide
https://www.benchchem.com/product/b13684321/docs#3-phenyldiazenyl-aniline-technical-profile-synthetic-guide
https://www.benchchem.com/product/b13684321?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13684321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

